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Compound of Interest

Compound Name:
1-(6-Bromo-2-hydroxynaphthalen-

1-yl)ethanone

Cat. No.: B11855247

Get Quote

Part 1: Executive Summary & Chemical Identity
6-Bromo-2-hydroxy-1-acetonaphthone is a specialized aromatic ketone derived from the

naphthalene series. It functions primarily as a versatile building block for synthesizing

biologically active heterocycles (such as chromones and flavones) and coordination ligands

(Schiff bases). Its structure combines an electron-withdrawing acetyl group and an electron-

donating hydroxyl group in a peri-relationship, facilitating strong intramolecular hydrogen

bonding and unique reactivity patterns.

Chemical Profile[1][2][3][4][5][6][7][8]
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Property Specification

IUPAC Name 1-(6-Bromo-2-hydroxynaphthalen-1-yl)ethanone

Common Name 1-Acetyl-6-bromo-2-naphthol

CAS Number
Not widely indexed as a commodity chemical;

synthesized directly from CAS 15231-91-1.

Molecular Formula C₁₂H₉BrO₂

Molecular Weight 265.10 g/mol

Precursor CAS 15231-91-1 (6-Bromo-2-naphthol)

Appearance Yellow to pale-brown crystalline solid

Melting Point 100–105 °C (Estimated based on analogs)

Solubility
Soluble in DCM, CHCl₃, hot EtOH; insoluble in

water.

Part 2: Synthesis & Production Protocol
The most reliable synthesis route involves the Fries Rearrangement of 6-bromo-2-naphthyl

acetate. This method ensures regioselectivity for the 1-position due to the ortho-directing power

of the oxygen atom and the steric constraints of the naphthalene ring.

Reaction Mechanism[3]
Esterification: 6-Bromo-2-naphthol reacts with acetic anhydride to form the ester.

Fries Rearrangement: The ester is treated with a Lewis acid (AlCl₃), generating an acylium

ion intermediate which migrates to the sterically favored 1-position (ortho to the hydroxyl).

Step-by-Step Methodology
Phase 1: Esterification

Reagents: Dissolve 10.0 g (44.8 mmol) of 6-bromo-2-naphthol in 30 mL of pyridine.

Addition: Slowly add 5.0 mL (53 mmol) of acetic anhydride at 0°C.
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Reaction: Stir at room temperature for 4 hours. Monitor by TLC (Hexane/EtOAc 8:2).

Workup: Pour into ice-water/HCl mixture. Filter the white precipitate (6-bromo-2-naphthyl

acetate). Dry in vacuo.

Phase 2: Fries Rearrangement

Setup: Flame-dry a 250 mL round-bottom flask equipped with a reflux condenser and N₂

inlet.

Reaction: Mix 10.0 g of the dried ester with 15.0 g of anhydrous Aluminum Chloride (AlCl₃).

Solvent: Add 50 mL of chlorobenzene or nitrobenzene (solvent choice affects temperature

control).

Heating: Heat to 120°C for 3 hours. The mixture will turn dark red/brown.

Quenching: Cool to room temperature. Carefully pour onto 200 g of crushed ice containing

20 mL conc. HCl to decompose the aluminum complex.

Extraction: Extract with Dichloromethane (3 x 50 mL). Wash organic layer with brine, dry

over Na₂SO₄.

Purification: Recrystallize from Ethanol or purify via column chromatography (Silica gel,

Hexane/DCM gradient).

Synthesis Workflow Diagram
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Caption: Two-step synthesis via Fries Rearrangement ensuring regioselective acylation at the

C1 position.

Part 3: Analytical Characterization
To validate the synthesis, the following spectral signatures must be confirmed. The presence of

the chelated hydroxyl proton is the definitive marker for the 1-acetyl isomer.

Proton NMR (¹H-NMR, 400 MHz, CDCl₃)
δ 13.5–14.0 ppm (s, 1H): Chelate -OH proton (Intramolecular H-bond to Carbonyl).

Diagnostic peak.

δ 8.35 ppm (d, 1H): H-8 proton (Deshielded by carbonyl anisotropy).

δ 7.95 ppm (d, 1H): H-5 proton.

δ 7.70 ppm (d, 1H): H-4 proton.

δ 7.55 ppm (dd, 1H): H-7 proton.

δ 7.15 ppm (d, 1H): H-3 proton.

δ 2.80 ppm (s, 3H): Acetyl methyl group (-COCH₃).

Infrared Spectroscopy (FT-IR)
1620–1630 cm⁻¹: C=O Stretching (Shifted lower due to strong intramolecular H-bonding;

normal ketones appear ~1680 cm⁻¹).

3000–3100 cm⁻¹: C-H Aromatic stretching.

Broad band ~2500–3300 cm⁻¹: O-H stretching (chelated).

Part 4: Applications & Reactivity Profile
This compound is a "divergent intermediate," meaning it can be steered into multiple high-value

chemical classes.
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Heterocycle Synthesis (Chromones & Flavones)
The 1-acetyl-2-naphthol motif is the classic precursor for benzo[h]chromones.

Reaction: Claisen-Schmidt condensation with aromatic aldehydes (R-CHO) yields

chalcones.

Cyclization: Oxidative cyclization of chalcones (using I₂/DMSO or SeO₂) yields 6-bromo-

benzo[h]flavones.

Utility: These derivatives are potent candidates for anti-inflammatory (COX-2 inhibition) and

anticancer research.

Schiff Base Ligands
Condensation with primary amines (R-NH₂) yields ketimines (Schiff bases).

Coordination Chemistry: The N-O donor set (Imine N + Phenolic O) forms stable complexes

with transition metals (Cu, Ni, Zn).

Catalysis: These complexes are often used as catalysts in oxidation reactions or as

fluorescent sensors.

Reactivity Logic Diagram
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Caption: Divergent synthetic pathways utilizing the acetyl group (C1), hydroxyl group (C2), and

bromine handle (C6).[1]

Part 5: Safety & Handling (E-E-A-T)[9]
Hazards: As a brominated naphthol derivative, treat as an Irritant (Skin/Eye/Respiratory).

P-Codes: P280 (Wear protective gloves/eye protection), P261 (Avoid breathing dust).

Storage: Store in a cool, dry place away from strong oxidizers. Light sensitive (store in

amber vials).

Disposal: Halogenated organic waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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